Cas no 1283488-00-5 (2-[(pyrrolidin-2-yl)methoxy]quinoxaline)

• Product Name: 2-[(pyrrolidin-2-yl)methoxy]quinoxaline
• CAS No: 1283488-00-5
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5321971
• Update Time: 2025-06-15

2-[(pyrrolidin-2-yl)methoxy]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyrrolidinylmethoxy)quinoxaline
• 2-[(pyrrolidin-2-yl)methoxy]quinoxaline

• Inchi： 1S/C13H15N3O/c1-2-6-12-11(5-1)15-8-13(16-12)17-9-10-4-3-7-14-10/h1-2,5-6,8,10,14H,3-4,7,9H2
• InChI Key： JDURXURVKDHQBB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1OCC1CCCN1

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.2±22.0 °C(Predicted)
• pka: 9.95±0.10(Predicted)

Additional information on 2-[(pyrrolidin-2-yl)methoxy]quinoxaline

Recent Advances in the Study of 2-[(pyrrolidin-2-yl)methoxy]quinoxaline (CAS: 1283488-00-5)

The compound 2-[(pyrrolidin-2-yl)methoxy]quinoxaline (CAS: 1283488-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoxaline core and pyrrolidine-derived side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting neurotransmitter receptors, particularly those involved in neurological disorders. The study demonstrated that 2-[(pyrrolidin-2-yl)methoxy]quinoxaline exhibits high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel neurotherapeutics.

In addition to its neurological applications, recent investigations have explored the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-[(pyrrolidin-2-yl)methoxy]quinoxaline exhibits selective cytotoxicity against specific cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathway disruption, a finding that could pave the way for new cancer treatments.

The synthesis and optimization of 2-[(pyrrolidin-2-yl)methoxy]quinoxaline have also been a focus of recent research. Advanced synthetic methodologies, such as microwave-assisted organic synthesis (MAOS), have been employed to improve yield and purity. These developments are crucial for scaling up production and facilitating further preclinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are addressing these issues, with preliminary data suggesting that structural modifications could enhance its drug-like properties.

In conclusion, 2-[(pyrrolidin-2-yl)methoxy]quinoxaline (CAS: 1283488-00-5) represents a versatile and promising candidate in drug discovery. Its diverse biological activities and potential therapeutic applications underscore the need for continued research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.